Dihydroactinidiolide Dihydroactinidiolide (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one is a natural product found in Triticum aestivum and Vitis vinifera with data available.
Brand Name: Vulcanchem
CAS No.: 17092-92-1
VCID: VC21023463
InChI: InChI=1S/C11H16O2/c1-10(2)5-4-6-11(3)8(10)7-9(12)13-11/h7H,4-6H2,1-3H3/t11-/m0/s1
SMILES: CC1(CCCC2(C1=CC(=O)O2)C)C
Molecular Formula: C11H16O2
Molecular Weight: 180.24 g/mol

Dihydroactinidiolide

CAS No.: 17092-92-1

Cat. No.: VC21023463

Molecular Formula: C11H16O2

Molecular Weight: 180.24 g/mol

* For research use only. Not for human or veterinary use.

Dihydroactinidiolide - 17092-92-1

Specification

Description (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one is a natural product found in Triticum aestivum and Vitis vinifera with data available.
CAS No. 17092-92-1
Molecular Formula C11H16O2
Molecular Weight 180.24 g/mol
IUPAC Name (7aS)-4,4,7a-trimethyl-6,7-dihydro-5H-1-benzofuran-2-one
Standard InChI InChI=1S/C11H16O2/c1-10(2)5-4-6-11(3)8(10)7-9(12)13-11/h7H,4-6H2,1-3H3/t11-/m0/s1
Standard InChI Key IMKHDCBNRDRUEB-NSHDSACASA-N
Isomeric SMILES C[C@]12CCCC(C1=CC(=O)O2)(C)C
SMILES CC1(CCCC2(C1=CC(=O)O2)C)C
Canonical SMILES CC1(CCCC2(C1=CC(=O)O2)C)C
Appearance Oil
Boiling Point 295.00 to 296.00 °C. @ 760.00 mm Hg
Melting Point Mp 71-72 ° (40-41 °)

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